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Compound of Interest

Compound Name: 2-Methylbenzylamine

Cat. No.: B130908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylbenzylamine, an organic compound with the formula CH₃C₆H₄CH₂NH₂, is a valuable

building block in the synthesis of various biologically active molecules. Its utility in the

preparation of anticonvulsants and antiviral agents underscores the importance of sourcing

high-purity material for research and development. This technical guide provides an in-depth

overview of the commercial availability of 2-Methylbenzylamine, its typical purity levels, and

the analytical methodologies employed for its quality control.

Commercial Availability
2-Methylbenzylamine is readily available from a multitude of chemical suppliers. The

compound is typically offered in various quantities, from grams to kilograms, catering to both

laboratory-scale research and larger-scale development needs. The purity of commercially

available 2-Methylbenzylamine generally ranges from 96% to upwards of 98%.

For ease of comparison, the following table summarizes the offerings from several prominent

suppliers. Please note that catalog numbers and availability are subject to change and should

be verified on the respective supplier's website.
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Supplier
Catalog Number
(Example)

Purity Specification Analytical Method

Sigma-Aldrich 127132 96%[1] Not specified

≥98.0% GC

Thermo Scientific

(Fisher Scientific)
AAB2324322 96% Not specified

TCI (Tokyo Chemical

Industry)
M0942 >98.0% (GC,T)[2] GC, Titration

Lab Pro Inc. M0942-5ML Min. 98.0% (GC,T)[2] GC, Titration

Santa Cruz

Biotechnology
sc-253304 Not specified Not specified

Apollo Scientific OR936728 98% Not specified

Chemsavers, Inc. 216840-25G 98% Not specified

Purity and Analytical Methodologies
The primary method for determining the purity of 2-Methylbenzylamine is Gas

Chromatography (GC), often coupled with a Flame Ionization Detector (FID) or a Mass

Spectrometer (MS). Titration is also cited by some suppliers as a method for purity

assessment, likely a non-aqueous acid-base titration to determine the amine content.

While specific, detailed protocols are often proprietary to the supplier, a general experimental

workflow for the quality control of 2-Methylbenzylamine can be outlined. This workflow

ensures the identity and purity of the material before its use in sensitive applications.
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Quality Control Workflow for 2-Methylbenzylamine

Receipt of
2-Methylbenzylamine

Visual Inspection
(Color, Clarity)

Identity Confirmation
(FTIR Spectroscopy)

Purity Determination
(Gas Chromatography - GC)

Quarantine/
Further Investigation

If identity fails

Structural Confirmation
(¹H and ¹³C NMR)

If purity < specification

Certificate of Analysis
(CoA) Generation

If all tests pass If structure is incorrect

Release for Use

Click to download full resolution via product page

Caption: Quality Control Workflow for 2-Methylbenzylamine.
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Experimental Protocols
Identity Confirmation by FTIR Spectroscopy
Methodology:

Sample Preparation: A small drop of neat 2-Methylbenzylamine is placed directly onto the

diamond crystal of an Attenuated Total Reflectance (ATR) accessory of an FTIR

spectrometer.

Data Acquisition: The spectrum is acquired over a range of 4000-400 cm⁻¹ with a resolution

of 4 cm⁻¹. A background spectrum of the clean ATR crystal is recorded prior to the sample

analysis.

Data Analysis: The resulting infrared spectrum is compared against a reference spectrum of

2-Methylbenzylamine. Key characteristic peaks include N-H stretching (around 3300-3400

cm⁻¹), C-H aromatic and aliphatic stretching (around 2800-3100 cm⁻¹), and C=C aromatic

ring stretching (around 1450-1600 cm⁻¹).

Purity Determination by Gas Chromatography (GC)
Methodology:

Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) and

a capillary column suitable for amine analysis (e.g., a DB-5 or equivalent polysiloxane-based

column) is used.

Sample Preparation: A dilute solution of 2-Methylbenzylamine is prepared in a suitable

solvent such as dichloromethane or methanol at a concentration of approximately 1 mg/mL.

GC Conditions (Representative):

Injector Temperature: 250 °C

Detector Temperature: 280 °C

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program:
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Initial temperature: 80 °C, hold for 2 minutes

Ramp: 10 °C/min to 250 °C

Hold at 250 °C for 5 minutes

Injection Volume: 1 µL

Split Ratio: 50:1

Data Analysis: The purity is calculated based on the area percent of the main peak

corresponding to 2-Methylbenzylamine relative to the total area of all peaks in the

chromatogram.

Purity (%) = (Area of 2-Methylbenzylamine Peak / Total Area of All Peaks) x 100

Structural Confirmation by NMR Spectroscopy
Methodology:

Sample Preparation: Approximately 10-20 mg of 2-Methylbenzylamine is dissolved in about

0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a spectrometer (e.g., 400 MHz).

Data Analysis: The chemical shifts, coupling constants, and integration of the signals in the

¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, are compared to

established spectral data for 2-Methylbenzylamine to confirm the chemical structure.[3][4]

[5]

Potential Impurities
The synthesis of 2-Methylbenzylamine can result in several potential impurities. These may

include:

Starting materials: Unreacted 2-methylbenzyl bromide or 2-methylbenzyl alcohol.[6]

By-products of synthesis: Over-alkylation products such as N,N-di(2-methylbenzyl)amine.
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Isomeric impurities: 3-Methylbenzylamine and 4-Methylbenzylamine.

Oxidation products: 2-Methylbenzaldehyde.

The chromatographic and spectroscopic methods described above are generally capable of

detecting and quantifying these potential impurities.

Conclusion
2-Methylbenzylamine is a commercially accessible reagent with typical purities suitable for

most research and drug development applications. The primary analytical method for purity

assessment is Gas Chromatography. For critical applications, it is imperative for researchers to

consult the supplier's Certificate of Analysis and, if necessary, perform their own quality control

checks using the methodologies outlined in this guide to ensure the material meets the

required specifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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